Elovl6-IN-3

• Molecular Formula: C27H24F3N3O3
• Molecular Weight: 495.5 g/mol
• InChI: InChI=1S/C27H24F3N3O3/c1-16-21(23(35)33(31-16)18-12-8-5-9-13-18)26(27(28,29)30)22-19(14-25(2,3)15-20(22)34)32(24(26)36)17-10-6-4-7-11-17/h4-13,31H,14-15H2,1-3H3
• InChIKey: XNUIQJWHESYIAP-UHFFFAOYSA-N

Elovl6-IN-3: First-in-Class ELOVL6 Inhibitor

Elovl6-IN-3 (also cataloged as ELOVL6-IN-1, CAS 712346-06-0) is a potent, orally active, and selective inhibitor of the elongase of long-chain fatty acids family 6 (ELOVL6), the rate-limiting enzyme for elongation of saturated and monounsaturated long-chain fatty acids [1]. It belongs to the indoledione chemical class and acts as a non-competitive inhibitor with respect to both malonyl-CoA (Ki = 994 nM) and palmitoyl-CoA . First disclosed as 'Compound A' in the primary literature, it remains the foundational pharmacological tool for dissecting ELOVL6-dependent lipid metabolism [1].

Tool Compound First-in-class indoledione inhibitor for ELOVL6 target validation studies

Mechanism Fit Non-competitive inhibition for both malonyl-CoA and palmitoyl-CoA

Workflow Context Extensive literature precedent for lipid metabolism and elongation index studies

• [1] Shimamura K, Nagumo A, Miyamoto Y, Kitazawa H, Kanesaka M, Yoshimoto R, Aragane K, Morita N, Ohe T, Takahashi T, Nagase T, Sato N, Tokita S. (2010) 5,5-Dimethyl-3-(5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1-phenyl-3-(trifluoromethyl)-3,5,6,7-tetrahydro-1H-indole-2,4-dione, a Potent Inhibitor for Mammalian Elongase of Long-Chain Fatty Acids Family 6: Examination of Its Potential Utility as a Pharmacological Tool. J Pharmacol Sci. 112(3):257-266. (Originally published online; also available as Compound A characterization). View Source

Elovl6-IN-3: Inhibitor Substitution Risks

ELOVL6 inhibitors span multiple chemotypes (indolediones, sulfonyl-azabicyclooctanes, and modified indolediones) with large differences in potency, selectivity, and mechanism of inhibition [1]. For example, the indoledione core of Elovl6-IN-3 (Compound A) yields a non-competitive mode for both substrates, whereas later-generation compounds (e.g., Compound B/ELOVL6-IN-5) exhibit mixed non-competitive/uncompetitive kinetics . These mechanistic and potency differences directly impact the extent of fatty acid elongation index reduction in cellular and in vivo models, making simple substitution without experimental re-validation unreliable [1].

Inhibition mechanism may shift across chemotypes (non-competitive vs mixed/uncompetitive), altering target engagement profiles.

Potency and selectivity differences between indoledione generations can change elongation index reduction in cellular and in vivo models.

Cross-chemotype substitution without experimental re-validation may not transfer endpoint data from one inhibitor to another.

• [1] Shimamura K, Nagumo A, Miyamoto Y, et al. (2010) J Pharmacol Sci. 112(3):257-266. / Shimamura K, et al. (2010) Eur J Pharmacol. 630(1-3):34-41. View Source

Elovl6-IN-3 Evidence vs. Comparators

Potency Comparison vs. Compound B

In the original discovery program, Compound B (ELOVL6-IN-5) was directly compared with Elovl6-IN-3 (Compound A) and found to be approximately 10-fold more potent against both human and mouse ELOVL6 . Specifically, Compound B inhibited human ELOVL6 with an IC50 of 85 nM and mouse ELOVL6 with an IC50 of 38 nM, whereas Compound A showed IC50 values of 169 nM and 350 nM, respectively .

Potency vs. Compound B

Head-to-head

Target IC50: 169 nM (human), 350 nM (mouse)
Comparator IC50: 85 nM (human), 38 nM (mouse)

Reported ~10-fold higher enzymatic potency for Compound B

Recombinant enzyme radiometric assay

Evidence Dimension	ELOVL6 enzymatic inhibition potency
Target Compound Data	IC50 169 nM (human), 350 nM (mouse)
Comparator Or Baseline	Compound B (ELOVL6-IN-5): IC50 85 nM (human), 38 nM (mouse)
Quantified Difference	10-fold greater potency of Compound B
Conditions	Recombinant human and mouse ELOVL6 enzymes, in vitro radiometric assay

Why This Matters

Users requiring maximum target engagement at low concentrations may prefer Compound B, but Elovl6-IN-3's well-characterized pharmacology and established use as the first-in-class tool compound may be preferable for studies requiring historical data comparability.

Selectivity Over ELOVL Family

Elovl6-IN-3 (Compound A) demonstrated >30-fold selectivity for ELOVL6 over other human ELOVL family members (ELOVL1, 2, 3, 5) in head-to-head enzymatic assays [1]. In comparison, the second-generation Compound B achieves >60-fold selectivity , while ELOVL6-IN-4 also shows 'excellent selectivity' over human ELOVL1, 2, 3, 5 and mouse ELOVL3 but without a published fold-selectivity value [2].

Selectivity Over ELOVL Family

Cross-study comparable

Target: >30-fold over ELOVL1,2,3,5
Comparator (Compound B): >60-fold

Selectivity window sufficient for most target identification studies

In vitro ELOVL family panel; source review for unquantified analog

Evidence Dimension	Selectivity over other ELOVL family enzymes
Target Compound Data	>30-fold selectivity for ELOVL6 over ELOVL1, 2, 3, 5
Comparator Or Baseline	Compound B: >60-fold; ELOVL6-IN-4: 'excellent selectivity' (unquantified fold)
Quantified Difference	ELOVL6-IN-3 selectivity window is at least 2-fold narrower than Compound B
Conditions	Recombinant human ELOVL enzyme panel, in vitro radiometric assay

Why This Matters

The >30-fold selectivity window is sufficient for most target identification studies; researchers requiring the highest possible selectivity for in vivo target deconvolution may consider Compound B.

• [1] Shimamura K et al. (2010) J Pharmacol Sci. 112(3):257-266. 'Compound-A dose-dependently inhibited mouse and human ELOVL6 and displayed more than 30-fold greater selectivity for ELOVL6 over the other ELOVL family members.' View Source
• [2] MedChemExpress. ELOVL6-IN-4 Technical Datasheet. 'Shows excellent selectivity over other human ELOVL subtypes (ELOVL1, -2, -3, and -5) and mouse ELOVL3.' View Source

Non-Competitive Inhibition Mechanism

Elovl6-IN-3 inhibits ELOVL6 in a non-competitive manner with respect to both malonyl-CoA (Ki = 994 nM) and palmitoyl-CoA . This is distinct from Compound B (ELOVL6-IN-5), which shows non-competitive inhibition for malonyl-CoA but un-competitive inhibition for palmitoyl-CoA . The non-competitive mode for both substrates means that Elovl6-IN-3's inhibitory potency is independent of substrate concentration, which may simplify data interpretation in complex biological matrices where endogenous substrate levels vary .

Inhibition Mechanism

Class-level inference

Non-competitive for malonyl-CoA & palmitoyl-CoA
Compound B: non-competitive for malonyl-CoA, uncompetitive for palmitoyl-CoA

Substrate-independent inhibition may reduce variability in dynamic lipid environments

Ki = 994 nM for malonyl-CoA (target); data to verify

Evidence Dimension	Mode of inhibition for malonyl-CoA and palmitoyl-CoA
Target Compound Data	Non-competitive for malonyl-CoA (Ki = 994 nM) and palmitoyl-CoA
Comparator Or Baseline	Compound B: non-competitive for malonyl-CoA, un-competitive for palmitoyl-CoA
Quantified Difference	Distinct inhibition modality; no potency shift with substrate concentration for Elovl6-IN-3
Conditions	In vitro enzyme kinetics assays with recombinant ELOVL6

Why This Matters

A non-competitive inhibitor for both substrates ensures that inhibition remains consistent regardless of fluctuating substrate pools in vivo, potentially reducing variability in pharmacological studies and simplifying IC50-to-in vivo dose translation.

Cellular Target Engagement (COS-7)

In a cellular context using COS-7 cells expressing human ELOVL6, Elovl6-IN-3 inhibited palmitoyl-CoA elongation with an IC50 of 290 nM . By comparison, ELOVL6-IN-4 demonstrated a cellular IC50 of 30 nM in mouse H2.35 hepatocytes [1], indicating approximately 10-fold greater cellular potency for the newer chemotype. However, direct comparison is complicated by different cell lines (COS-7 vs H2.35) and species origin (human vs mouse).

Cellular Target Engagement

Cross-study comparable

Target IC50: 290 nM (COS-7, human ELOVL6)
Comparator (ELOVL6-IN-4): 30 nM (H2.35, mouse)

Cellular potency confounded by cell line and species differences

COS-7 vs H2.35; direct cross-compound comparison limited

Evidence Dimension	Cellular inhibition of ELOVL6-mediated fatty acid elongation
Target Compound Data	IC50 290 nM (human ELOVL6 expressed in COS-7 cells)
Comparator Or Baseline	ELOVL6-IN-4: IC50 30 nM (mouse H2.35 hepatocytes)
Quantified Difference	Approximately 10-fold difference in cellular IC50, confounded by cell line and species differences
Conditions	COS-7 cells (African green monkey kidney) expressing human ELOVL6 vs. H2.35 mouse hepatocyte cell line

Why This Matters

Cellular potency data guide dose selection for in vitro phenotypic assays; users should note that cell type and species differences confound direct cross-compound comparisons, and species-matched cellular models should be used for internal benchmarking.

• [1] MedChemExpress. ELOVL6-IN-4 (HY-139450) In Vitro Activity. 'ELOVL6-IN-4 effectively reduced the elongation index of mouse hepatocytes H2.35 with an IC50 of 30 nM.' View Source

Oral Bioavailability and Hepatic Engagement

Upon oral administration at 10 mg/kg, Elovl6-IN-3 achieved significant plasma and liver exposure within 0–2 hours, reducing the hepatic fatty acid elongation index . At 100 mg/kg over two days, it decreased the total fatty acid elongation index in the liver . In comparison, ELOVL6-IN-4 at 1–10 mg/kg (single oral dose) dose-dependently inhibited the elongation index in mouse liver [1], suggesting approximately 10-fold higher in vivo potency for ELOVL6-IN-4.

Oral Bioavailability & Hepatic Engagement

Cross-study comparable

Target effective at 10–100 mg/kg oral; elongation index reduction
Comparator (ELOVL6-IN-4) effective at 1–10 mg/kg oral

In vivo dose-response profiles show ~10-fold difference in mouse liver

Male C57BL/6J mice, oral gavage; study designs may differ

Evidence Dimension	In vivo reduction of hepatic fatty acid elongation index in mice
Target Compound Data	Effective at 10–100 mg/kg oral; reduced elongation index at 10 mg/kg (0–2 h) and total fatty acid elongation index at 100 mg/kg (2 days)
Comparator Or Baseline	ELOVL6-IN-4: effective at 1–10 mg/kg oral (single dose) in male C57BL/6J mice
Quantified Difference	ELOVL6-IN-4 appears approximately 10-fold more potent on a mg/kg basis in mouse liver
Conditions	Male C57BL/6J mice, oral gavage; TargetMol in vivo data for Elovl6-IN-3; MedChemExpress in vivo data for ELOVL6-IN-4

Why This Matters

For in vivo metabolic studies, the higher doses required for Elovl6-IN-3 may necessitate larger compound quantities, impacting procurement budgets for long-term sub-chronic studies.

• [1] MedChemExpress. ELOVL6-IN-4 (HY-139450) In Vivo Data. '1-10 mg/kg oral gavage in male C57BL/6J mice effectively and dose-dependently inhibited the hepatic elongation index.' View Source

Chemical Identity and Purity Standards

Elovl6-IN-3 is supplied with a defined IUPAC name, CAS number (712346-06-0), molecular formula (C27H24F3N3O3), and molecular weight (495.49 g/mol) . Commercial vendors report purity ≥99% by HPLC . This stands in contrast to some ELOVL6 inhibitors that are only available under code names (e.g., 'Compound A' or 'Compound B') without full characterization data, which can complicate procurement documentation and experimental reproducibility.

Chemical Identity & Purity

Supporting evidence

CAS 712346-06-0, IUPAC name, ≥99% HPLC purity

Full characterization supports batch reproducibility and journal compliance

Some analogs lack full documentation; supplier-specific verification advised

Evidence Dimension	Chemical identity documentation and purity specification
Target Compound Data	CAS 712346-06-0, purity ≥99% (HPLC), full IUPAC and SMILES available
Comparator Or Baseline	Some analogs available only under code names with unspecified or lower purity
Quantified Difference	Fully characterized commercial product vs. partially characterized research-grade probes
Conditions	Commercial supplier specifications (MedChemExpress, TargetMol)

Why This Matters

Full chemical characterization supports batch-to-batch reproducibility and simplifies compliance with journal and institutional data reporting standards, reducing administrative friction during manuscript submission.

Elovl6-IN-3 Application Scenarios

Metabolic Disease Target Validation

For laboratories initiating ELOVL6 target validation studies, Elovl6-IN-3 offers the advantage of extensive literature precedent, enabling researchers to contextualize new findings within existing pharmacological datasets generated with Compound A [1]. Its well-characterized selectivity window (>30-fold over ELOVL1,2,3,5) and non-competitive mechanism for both substrates provide a reproducible baseline for in vitro enzyme assays and cellular fatty acid elongation studies in COS-7 or hepatocyte models [1].

In Vivo Lipid Metabolism Studies

Elovl6-IN-3 achieves systemic exposure after oral administration in mice, reducing hepatic fatty acid elongation indices at doses of 10–100 mg/kg [1]. This makes it suitable for sub-chronic metabolic studies in diet-induced obesity (DIO) or KKAy models, where modulation of the C18:C16 fatty acid ratio serves as a key pharmacodynamic endpoint for ELOVL6 target engagement [1].

Substrate-Independent Inhibition Studies

Because Elovl6-IN-3 acts as a non-competitive inhibitor for both malonyl-CoA (Ki = 994 nM) and palmitoyl-CoA, its inhibitory potency is not affected by fluctuations in endogenous substrate concentrations [1]. This property is particularly valuable in systems where lipid substrate pools are dynamic, such as primary hepatocytes under lipogenic stimulation or in vivo refeeding paradigms, where substrate-dependent inhibitors may show variable target engagement [1].

Chemical Probe Characterization Standards

Elovl6-IN-3 is supplied with complete analytical documentation (CAS 712346-06-0, IUPAC name, HPLC purity ≥99%), meeting criteria proposed for chemical probe best practices [1]. Researchers planning to publish in journals that mandate chemical characterization data can reference these specifications directly, reducing administrative burden and reviewer queries related to compound identity and purity verification [1].

Application

Selection Property

Validation Focus

Metabolic target validation studies

First-in-class pharmacological tool with literature precedent

Reproducibility against published Compound A datasets

In vivo lipid metabolism model studies

Oral systemic exposure, hepatic elongation index reduction

Pharmacodynamic endpoint modulation in DIO/KKAy models

Substrate-independent inhibition assays

Non-competitive for both malonyl-CoA and palmitoyl-CoA

Consistent inhibition across fluctuating substrate pools

Chemical probe characterization compliance

Full analytical documentation (CAS, IUPAC, purity)

Batch-to-batch identity and purity verification

• [1] Shimamura K et al. (2010) J Pharmacol Sci. 112(3):257-266; MedChemExpress ELOVL6-IN-3 (HY-139451) Datasheet; TargetMol ELOVL6-IN-3 (T78140) Product Page. View Source